(2R,3R,4S,5R)-5-(7-Amino-3H-imidazo[4,5-B]pyridin-3-YL)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-OL

• Molecular Formula: C11H13FN4O3
• Molecular Weight: 268.24 g/mol
• IUPAC Name: (2R,3R,4S,5R)-5-(7-aminoimidazo[4,5-b]pyridin-3-yl)-4-fluoro-2-(hydroxymethyl)oxolan-3-ol
• InChI: InChI=1S/C11H13FN4O3/c12-7-9(18)6(3-17)19-11(7)16-4-15-8-5(13)1-2-14-10(8)16/h1-2,4,6-7,9,11,17-18H,3H2,(H2,13,14)/t6-,7+,9-,11-/m1/s1
• InChI Key: UPJQPFNJFRUERA-YRCORFKGSA-N
• Isomeric SMILES: C1=CN=C2C(=C1N)N=CN2[C@H]3[C@H]([C@@H]([C@H](O3)CO)O)F
• Canonical SMILES: C1=CN=C2C(=C1N)N=CN2C3C(C(C(O3)CO)O)F

Description

The compound (2R,3R,4S,5R)-5-(7-Amino-3H-imidazo[4,5-B]pyridin-3-YL)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-OL is a fluorinated nucleoside analog with a molecular weight of 270.22 g/mol and the formula C₉H₁₁FN₆O₃ . Its stereochemistry (2R,3R,4S,5R) is critical for biological activity, as the spatial arrangement of substituents influences interactions with enzymes and receptors. The core structure consists of a tetrahydrofuran ring with a hydroxymethyl group, a fluorine atom at the 4-position, and a 7-amino-imidazo[4,5-B]pyridine moiety at the 5-position. This compound is noted for its high purity (≥95%) and applications in pharmaceutical research, particularly as a building block for antiviral or anticancer agents .

The fluorine atom enhances metabolic stability and membrane permeability, while the imidazo[4,5-B]pyridine group provides a planar heterocyclic structure that facilitates intercalation or binding to nucleic acid targets . Its CAS number (2055114-30-0) and HS code (2934999090) aid in regulatory and commercial identification .

Biological Activity

The compound (2R,3R,4S,5R)-5-(7-amino-3H-imidazo[4,5-B]pyridin-3-YL)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-OL is a complex organic molecule that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including data tables, case studies, and detailed research findings.

• Molecular Formula : C$_{11}$H$_{13}$N$_{4}$O$_{4}$
• Molecular Weight : 300.70 g/mol
• CAS Number : 2082744-79-2

Biological Activity Overview

The biological activity of this compound has been investigated primarily in the context of its antiviral and anticancer properties. The following sections detail these activities based on recent studies.

Antiviral Activity

Research indicates that compounds containing imidazo[4,5-b]pyridine moieties exhibit significant antiviral properties. For instance, amidino-substituted imidazo[4,5-b]pyridines have shown selective activity against various viruses:

• Mechanism of Action : These compounds generally inhibit viral replication by interfering with viral entry or replication processes within host cells.
• Case Study : A study demonstrated that certain derivatives exhibited sub-micromolar inhibitory concentrations against respiratory syncytial virus (RSV), suggesting that modifications to the imidazo[4,5-b]pyridine core can enhance antiviral activity .

Anticancer Activity

The compound's potential as an anticancer agent has also been explored:

• In Vitro Studies : In vitro tests on human cancer cell lines such as HCT-116 (colorectal carcinoma) and LN-229 (glioblastoma) revealed promising antiproliferative effects. For example, compounds derived from the imidazo[4,5-b]pyridine structure demonstrated IC$_{50}$ values in the low micromolar range .

Cancer Cell Line	IC$_{50}$ (µM)
HCT-116	0.7
LN-229	0.4
SW620	1.8

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological activity of this compound:

• Substitution Effects : The presence of amino groups and halogens significantly enhances both antiviral and anticancer activities.
• Hydroxymethyl Group : The hydroxymethyl substituent at the tetrahydrofuran ring contributes to increased solubility and bioavailability.

Mechanistic Insights

The mechanism by which this compound exerts its biological effects involves several pathways:

• Energy Metabolism Interference : Studies have shown that certain derivatives disrupt energy metabolism in target cells, leading to apoptosis in cancer cells .

Table of Mechanistic Pathways

Pathway	Effect
Citric Acid Cycle	Inhibition
Oxidative Phosphorylation	Disruption
Fatty Acid Metabolism	Interference

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed comparison of the target compound with structurally related molecules:

Table 1: Structural and Functional Comparison of Nucleoside Analogs

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Heterocycle Type	Applications	Reference
(2R,3R,4S,5R)-5-(7-Amino-3H-imidazo[4,5-B]pyridin-3-YL)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-OL	C₉H₁₁FN₆O₃	270.22	4-F, 7-amino-imidazo[4,5-B]pyridine	Imidazopyridine	Antiviral/anticancer research
(2R,3S,4R,5R)-5-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-4-fluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol	C₁₁H₁₂FIN₄O₄	392.15	5-I, 4-F, pyrrolo[2,3-d]pyrimidine	Pyrrolopyrimidine	X-ray crystallography studies
(2R,3R,5R)-5-(4-Amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-4,4-difluoro-2-(hydroxymethyl)tetrahydrofuran-3-ol	C₁₁H₁₂F₂N₄O₃	286.23	4,4-diF, pyrrolo[2,3-d]pyrimidine	Pyrrolopyrimidine	Enzyme inhibition studies
(2R,3R,4S,5R)-2-(4-Amino-5-iodo-7H-pyrrolo[2,3-d]pyrimidin-7-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol	C₁₁H₁₃IN₄O₄	392.15	5-I, no F, pyrrolo[2,3-d]pyrimidine	Pyrrolopyrimidine	Biochemical assays

Key Differences and Implications

Heterocycle Type: The target compound’s imidazo[4,5-B]pyridine base differs from the pyrrolo[2,3-d]pyrimidine in other analogs .

Substituent Effects: Fluorine: The 4-fluoro substituent in the target compound enhances metabolic stability compared to non-fluorinated analogs (e.g., ). Difluoro analogs (e.g., ) may further improve lipophilicity but reduce solubility.

Stereochemistry :

• The (2R,3R,4S,5R) configuration ensures proper alignment with enzymatic active sites. For example, inversion at the 3-position (e.g., ) disrupts hydrogen bonding in crystallographic studies .

Applications :

• The target compound’s imidazo[4,5-B]pyridine moiety is prioritized in antiviral research, whereas pyrrolo[2,3-d]pyrimidine derivatives (e.g., ) are explored for kinase inhibition or nucleotide analog therapies.

Physicochemical and Pharmacokinetic Trends

• Solubility : Fluorination generally reduces aqueous solubility; however, the hydroxymethyl group in the target compound mitigates this effect .
• Stability : Difluoro analogs () show increased enzymatic stability but require stringent storage conditions (2–8°C, inert atmosphere) .

Q & A

Q. How can researchers optimize the synthesis of this compound to achieve >95% purity for pharmaceutical applications?

• Methodological Answer : Synthesis requires multi-step protocols with strict control of reaction conditions. For example, fluorination at the tetrahydrofuran C4 position (as in related compounds) can be achieved using Selectfluor® in anhydrous acetonitrile at 0–5°C for 24 hours . Purification via reverse-phase HPLC (C18 column, 0.1% TFA in water/acetonitrile gradient) ensures removal of enantiomeric impurities. Purity validation should use LC-MS (ESI+) and $^1$H/$^{19}$F NMR to confirm structural integrity .

Q. What analytical techniques are critical for characterizing the stereochemistry and stability of this compound?

• Methodological Answer : X-ray crystallography (single-crystal diffraction, space group P2$_1$2$_1$2$_1$) provides absolute stereochemical confirmation, as demonstrated for analogous iodinated pyrrolo[2,3-d]pyrimidine derivatives . Stability studies under accelerated conditions (40°C/75% RH for 28 days) with HPLC monitoring (UV detection at 254 nm) identify degradation pathways, such as hydrolysis of the imidazo[4,5-B]pyridine moiety .

Q. What are the recommended storage conditions to maintain compound stability?

• Methodological Answer : Store lyophilized solid at –20°C under argon in amber vials to prevent photodegradation and moisture absorption. For aqueous solutions (e.g., in PBS), use within 24 hours at 4°C, as the fluorinated tetrahydrofuran ring is prone to hydrolysis at neutral pH .

Advanced Research Questions

Q. How does the fluorination at C4 influence binding affinity in enzyme inhibition assays?

• Methodological Answer : Fluorine’s electronegativity enhances hydrogen-bonding interactions with target enzymes. Comparative studies using non-fluorinated analogs (e.g., hydroxyl or methyl substitutions) show a 3–5-fold increase in IC$_{50}$ values against kinases like PI3Kγ. Molecular docking (AutoDock Vina) and MD simulations (AMBER) can model fluorine’s role in stabilizing ligand-enzyme complexes .

Q. What strategies mitigate enantiomeric contamination during large-scale synthesis?

• Methodological Answer : Use chiral auxiliaries (e.g., Evans oxazolidinones) during the tetrahydrofuran ring formation. Asymmetric hydrogenation with Ru-BINAP catalysts achieves >99% ee, as validated by chiral HPLC (Chiralpak IA-3 column, hexane/isopropanol 85:15) . For residual enantiomers, kinetic resolution via lipase-mediated ester hydrolysis (Candida antarctica Lipase B) is effective .

Q. How can researchers resolve contradictory data on the compound’s solubility in polar vs. nonpolar solvents?

• Methodological Answer : Solubility discrepancies arise from polymorphic forms. Conduct polymorph screening via solvent-mediated crystallization (e.g., Form I in ethanol vs. Form II in ethyl acetate). Characterize using PXRD (2θ = 5–40°) and DSC (Tm differences of 5–10°C). Solubility in DMSO (>100 mg/mL) vs. water (<0.1 mg/mL) correlates with logP calculations (ChemAxon: 1.2 ± 0.3) .

Q. What in vitro assays best predict the compound’s metabolic stability in preclinical studies?

• Methodological Answer : Use human liver microsomes (HLM) with NADPH cofactor, monitoring parent compound depletion via LC-MS/MS over 60 minutes. Compare with cytochrome P450 inhibition assays (CYP3A4/2D6) to identify metabolic hotspots. For imidazo[4,5-B]pyridine derivatives, glucuronidation at the hydroxymethyl group is a major clearance pathway .